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An In-depth Technical Guide to the Tun-AI Project for Tuna Research

Introduction
The Tun-AI project, a collaborative effort by Spanish researchers, the fishing industry, and

technology partners like Satlink and Komorebi AI, represents a significant advancement in

marine biology and fisheries management.[1][2][3][4] This initiative leverages artificial

intelligence to enhance our understanding of tuna ecology by processing vast amounts of data

from echosounder buoys deployed on drifting Fish Aggregating Devices (dFADs).[1][3] These

dFADs are instrumental in modern tuna fishing, accounting for up to 36% of the global tropical

tuna catch.[1][3] The Tun-AI tool provides accurate predictions of tuna biomass, which not only

aids in sustainable fishing practices but also offers invaluable data for scientific research.[1][3]

[5]

Core Technology and Methodology
Tun-AI employs a suite of machine learning models to estimate tuna biomass beneath a dFAD

at any given time.[1][3][4] The system is designed to distinguish the acoustic signal of tuna from

other marine species by recognizing their characteristic daily migration patterns around dFADs.

[1][3][4] To achieve this, the models analyze a 3-day window of echosounder data, which allows

them to capture these specific spatio-temporal behaviors.[6][7][8][9][10]

The project's foundation is the integration of multiple data streams:

Echosounder Buoy Data: Real-time acoustic data and biomass estimates from buoys

attached to dFADs.[1][3]
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Oceanographic Data: Remote-sensing data on environmental conditions such as ocean

currents, water temperature, and phytoplankton presence from sources like the Copernicus

Marine Service (CMEMS).[1][3][4][7][8]

Fisheries Data: Historical catch data from fishing vessel logbooks, which serves as the

ground truth for training the AI models.[1][4][5][7][8]

Data Presentation
The performance of the Tun-AI models has been rigorously evaluated. The quantitative data

below summarizes the key performance metrics of the system.

Table 1: Tun-AI Model Performance Metrics
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Performance Metric Model Type Value Description

Accuracy Binary Classification >92%

Accuracy in

distinguishing the

presence or absence

of tuna with a

threshold of 10 metric

tons.[1][2][11]

F1-Score Binary Classification 0.925

For a model using a 3-

day echosounder

window and

oceanographic data to

classify biomass as

above or below 10

metric tons.[6]

Average Relative

Error
Regression 28%

The average relative

error in direct biomass

estimation when

compared to ground-

truthed measurements

from fishing vessels.

[1][2][3][11]

Mean Absolute Error

(MAE)

Regression (Gradient

Boosting)
21.6 t

The average absolute

difference between

the estimated and

actual tuna biomass in

metric tons.[6]

Symmetric Mean

Absolute Percentage

Error (sMAPE)

Regression (Gradient

Boosting)
29.5%

A percentage error

metric that is less

biased than MAPE

when dealing with

zero or near-zero

actual values.[6]
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Experimental Protocols
The development and validation of the Tun-AI system follow a detailed experimental protocol,

from data acquisition to model deployment.

Data Acquisition and Preprocessing
Echosounder Data Collection: Satlink echosounder buoys attached to dFADs periodically

sample the water column beneath them, providing biomass estimates and GPS coordinates.

[1][3][12] This data is transmitted via satellite.

Data Integration: The Tun-AI pipeline merges the buoy data with corresponding

oceanographic data and FAD logbook data from fishing fleets.[5][7] This involves linking

each fishing event (a "set") to a specific buoy using its ID and model.[7]

Feature Engineering: To capture the daily behavioral patterns of tuna, features are

engineered from a 72-hour window of echosounder data preceding a fishing event.[6][7][9]

[10] Time and position-derived features are also incorporated.[6]

Machine Learning Model Training and Evaluation
Model Selection: Various machine learning models are evaluated, with Gradient Boosting

models often performing best for direct biomass estimation (regression tasks).[6]

Training Data: The models are trained on a large dataset of over 5,000 fishing "set" events,

where the reported catch in metric tons serves as the supervised learning signal (the ground

truth).[6][7][8]

Prediction Tasks: The models are trained for several distinct tasks:

Binary Classification: Predicting whether the tuna biomass is above or below a set

threshold (e.g., 10 metric tons).[6][7]

Ternary Classification: Categorizing the biomass as low, medium, or high based on

predefined tonnage ranges.[7]

Regression: Directly estimating the specific amount of tuna biomass in metric tons.[6][7]
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Validation: The models' performance is validated against real-world catch data that was not

used during the training process to ensure the accuracy and generalizability of the

predictions.[1][3]

Visualizations
The following diagrams illustrate the key processes and relationships within the Tun-AI project.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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